N~2~-(3-chlorophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine

• IUPAC Name: 5-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H11ClN4S2/c1-7-11(20-12(15)16-7)10-6-19-13(18-10)17-9-4-2-3-8(14)5-9/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key: INVOYWWEOUZFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CSC(=N2)NC3=CC(=CC=C3)Cl
• Molecular Formula: C13H11ClN4S2
• Molecular Weight: 322.8 g/mol

Description

N~2~-(3-chlorophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine is a useful research compound. Its molecular formula is C13H11ClN4S2 and its molecular weight is 322.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.0113664 g/mol and the complexity rating of the compound is 336. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of various thiazole derivatives, which are structurally related to N2-(3-chlorophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine. These studies often aim at exploring the chemical properties, synthesis pathways, and the potential of these compounds for further applications. For example, the synthesis, characterization, and dyeing performance of thiadiazole derivatives have been studied, highlighting the potential of these compounds in creating new acid dyes with applications in dyeing nylon fabric (Malik et al., 2018).

Applications in Material Science

Compounds structurally similar to N2-(3-chlorophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine have been explored for their potential applications in material science. For instance, diamine monomers containing oxadiazole rings have been synthesized and used to prepare novel polyamides and poly(amide-imide)s, indicating the role of such compounds in developing materials with high thermal stability and film-forming ability, suitable for various industrial applications (Hamciuc et al., 2015).

Potential in Electronic and Optical Properties

The electronic and structural properties of compounds akin to N2-(3-chlorophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine have been investigated, revealing insights into their potential applications in electronics and optics. A comparison between observed and density functional theory (DFT) calculations on the structure of related compounds has provided valuable insights into their electronic properties, potentially paving the way for their application in nonlinear optical materials and other electronic devices (Kerru et al., 2019).

Mechanism of Action

The mechanism of action of similar compounds is not fully understood, but it is believed to work by activating the mTOR signaling pathway, which plays a crucial role in regulating protein synthesis and cell growth.

Safety and Hazards

The safety and hazards of similar compounds often depend on the specific compound and its intended use. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.